Cas no 2172328-64-0 (3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylacetamidooxolane-3-carboxylic acid)

• Product Name: 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylacetamidooxolane-3-carboxylic acid
• CAS No: 2172328-64-0
• MF: C₂₃H₂₄N₂O₆
• MW: 424.446466445923
• CID: 5859339
• PubChem ID: 165481893
• Update Time: 2025-10-14

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylacetamidooxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylacetamidooxolane-3-carboxylic acid
• 2172328-64-0
• 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylacetamido]oxolane-3-carboxylic acid
• EN300-1486869

• Inchi： 1S/C23H24N2O6/c1-25(23(21(27)28)10-11-30-14-23)20(26)12-24-22(29)31-13-19-17-8-4-2-6-15(17)16-7-3-5-9-18(16)19/h2-9,19H,10-14H2,1H3,(H,24,29)(H,27,28)
• InChI Key： HBRUPNAGWSQXHG-UHFFFAOYSA-N
• SMILES： O1CCC(C(=O)O)(C1)N(C)C(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 424.16343649g/mol
• Monoisotopic Mass: 424.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 678
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 105Ų

Additional information on 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylacetamidooxolane-3-carboxylic acid

Recent Advances in the Study of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylacetamidooxolane-3-carboxylic acid (CAS: 2172328-64-0)

The compound 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylacetamidooxolane-3-carboxylic acid (CAS: 2172328-64-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has been the subject of several studies aimed at exploring its potential applications in drug discovery and development. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the oxolane ring in its structure makes it a versatile intermediate for peptide synthesis and other bioconjugation strategies.

Recent research has focused on the synthesis and optimization of this compound, with particular emphasis on its role in solid-phase peptide synthesis (SPPS). A study published in the Journal of Medicinal Chemistry (2023) demonstrated that 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylacetamidooxolane-3-carboxylic acid exhibits improved stability and reactivity compared to traditional Fmoc-protected amino acids, making it a promising candidate for the synthesis of complex peptides. The study also highlighted its potential in the development of peptide-based therapeutics, particularly in targeting protein-protein interactions.

Another significant advancement was reported in a 2024 paper in ACS Chemical Biology, which explored the use of this compound in the design of novel prodrugs. The researchers found that the oxolane ring in the molecule could be strategically modified to enhance the bioavailability and targeted delivery of therapeutic agents. This finding opens new avenues for the development of prodrugs with improved pharmacokinetic properties, particularly for treating diseases such as cancer and neurodegenerative disorders.

In addition to its applications in peptide synthesis and prodrug design, 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylacetamidooxolane-3-carboxylic acid has also been investigated for its potential as a building block in the construction of macrocyclic compounds. A recent study in Angewandte Chemie (2024) demonstrated that this compound could be used to synthesize macrocycles with high affinity for specific biological targets, such as enzymes and receptors. This approach could lead to the development of new classes of inhibitors and modulators with enhanced selectivity and potency.

Despite these promising developments, challenges remain in the large-scale production and application of this compound. Issues such as cost-effectiveness, scalability, and compatibility with existing synthetic protocols need to be addressed to fully realize its potential. Future research directions may include the exploration of alternative synthetic routes, the development of greener production methods, and the investigation of its biological activities in more complex systems.

In conclusion, 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylacetamidooxolane-3-carboxylic acid (CAS: 2172328-64-0) represents a valuable tool in chemical biology and medicinal chemistry. Its unique structural features and versatile applications make it a compound of interest for researchers aiming to advance the fields of peptide therapeutics, prodrug design, and macrocycle synthesis. Continued research and innovation in this area are expected to yield significant contributions to drug discovery and development.